Cas no 131819-22-2 (1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene)

1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene structure
131819-22-2 structure
Product name:1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene
CAS No:131819-22-2
MF:C17H23F3
MW:284.35972
CID:64140
PubChem ID:15176841

1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Trifluoro-5-(trans-4-pentylcyclohexyl)benzene
    • 1,2,3-trifluoro-5-(4-pentylcyclohexyl)benzene
    • Benzene, 1,2,3-trifluoro-5-(trans-4-pentylcyclohexyl)-
    • FT-0704781
    • 131819-22-2
    • AKOS015918107
    • SCHEMBL9506596
    • DTXSID30569635
    • SCHEMBL9506590
    • A851994
    • Benzene,1,2,3-trifluoro-5-(trans-4-pentylcyclohexyl)-
    • Inchi: InChI=1S/C17H23F3/c1-2-3-4-5-12-6-8-13(9-7-12)14-10-15(18)17(20)16(19)11-14/h10-13H,2-9H2,1H3
    • InChI Key: SBXPWEXVHHTJOO-UHFFFAOYSA-N
    • SMILES: FC1C=C(C2CCC(CCCCC)CC2)C=C(F)C=1F

Computed Properties

  • Exact Mass: 284.17500
  • Monoisotopic Mass: 284.17518522g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.051
  • PSA: 0.00000
  • LogP: 5.95800

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